Cas no 17890-77-6 (3-Amino-6-bromopyrazine-2-carboxamide)

• Product Name: 3-Amino-6-bromopyrazine-2-carboxamide
• CAS No: 17890-77-6
• MF: C₅H₅BrN₄O
• MW: 217.023399114609
• MDL: MFCD13689185
• CID: 98080
• PubChem ID: 470899
• Update Time: 2025-06-09

3-Amino-6-bromopyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromopyrazine-2-carboxamide
• 3-amino-6-bromo-2-Pyrazinecarboxamide
• 3-amino-6-bromo-pyrazine-2-carboxamide
• 3-amino-6-bromo-pyrazine-2-carboxylic acid amide
• 3-Amino-6-brom-pyrazin-2-carbonamid
• 3-Amino-6-brom-pyrazin-2-carbonsaeure-amid
• AC1LAM0R
• AC1Q1GTN
• AG-A-57226
• ANW-66575
• AR-1F1850
• CTK0G9309
• C5H5BrN4O
• PBCURFNSKTTYGF-UHFFFAOYSA-N
• CA0080
• 9375AA
• FCH1383696
• 2-Pyrazinecarboxamide, 3-amino-6-bromo-
• EN000331
• AX8162510
• AB00809
• AKOS015909834
• DTXSID30332881
• SY106913
• MFCD13689185
• DS-13006
• FT-0686912
• SCHEMBL13353985
• Q-103298
• p-Methoxyphenacylamine
• SCHEMBL617348
• 17890-77-6
• DB-012962
• A2775

• MDL： MFCD13689185
• Inchi： 1S/C5H5BrN4O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,7,9)(H2,8,11)
• InChI Key： PBCURFNSKTTYGF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 215.96475
• Monoisotopic Mass: 215.96467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.9

Experimental Properties

• Density: 1.919
• Melting Point: 216°C(lit.)
• Boiling Point: 333.8°C at 760 mmHg
• PSA: 94.89

3-Amino-6-bromopyrazine-2-carboxamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3-Amino-6-bromopyrazine-2-carboxamide

Introduction to 3-Amino-6-bromopyrazine-2-carboxamide (CAS No. 17890-77-6)

3-Amino-6-bromopyrazine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 17890-77-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazine derivatives, a class of molecules known for their broad spectrum of applications in medicinal chemistry, agrochemicals, and material science. The presence of both amino and bromo substituents on the pyrazine ring introduces unique reactivity, making it a valuable scaffold for further functionalization and derivatization.

The structural features of 3-Amino-6-bromopyrazine-2-carboxamide include a six-membered aromatic ring system with nitrogen atoms at the 1 and 2 positions, an amino group (-NH₂) at the 3-position, and a bromine atom (-Br) at the 6-position. The carboxamide functional group (-CONH₂) is located at the 2-position, contributing to its solubility in polar solvents and enhancing its reactivity in various chemical transformations. These structural attributes make it an attractive building block for designing novel compounds with tailored properties.

In recent years, 3-Amino-6-bromopyrazine-2-carboxamide has been extensively studied for its pharmacological potential. Pyrazine derivatives have shown promise in various therapeutic areas, including antiviral, antibacterial, anticancer, and anti-inflammatory applications. The brominated pyrazine scaffold, in particular, has been recognized for its ability to modulate enzyme activity and interact with biological targets. For instance, studies have demonstrated that brominated pyrazines can serve as inhibitors of certain kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of 3-Amino-6-bromopyrazine-2-carboxamide is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives through techniques such as nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions. These synthetic strategies have led to the discovery of several novel compounds with enhanced pharmacological profiles. For example, derivatives of this scaffold have been reported to exhibit inhibitory effects on Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer.

The bromine atom at the 6-position of 3-Amino-6-bromopyrazine-2-carboxamide is particularly noteworthy, as it serves as a handle for further functionalization. This allows chemists to introduce additional substituents or linkages, thereby expanding the compound's utility in drug discovery. For instance, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or vinyl groups to the bromine-bearing position, generating new heterocyclic structures with potential therapeutic benefits.

Recent advancements in computational chemistry have also highlighted the importance of 3-Amino-6-bromopyrazine-2-carboxamide as a starting point for structure-based drug design. Molecular modeling studies have identified its binding interactions with various protein targets, providing insights into how modifications can improve binding affinity and selectivity. These computational approaches are complemented by experimental validations, where researchers synthesize targeted derivatives and assess their biological activity in vitro and in vivo.

The carboxamide group at the 2-position of 3-Amino-6-bromopyrazine-2-carboxamide contributes to its versatility as a pharmacophore. This moiety is known to enhance metabolic stability and improve oral bioavailability upon incorporation into drug molecules. Additionally, it can participate in hydrogen bonding interactions within biological targets, which is crucial for achieving high-affinity binding. The combination of these features makes it an ideal candidate for further exploration in medicinal chemistry.

In summary,3-Amino-6-bromopyrazine-2-carboxamide (CAS No. 17890-77-6) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features—comprising an amino group,a bromo substituent,and a carboxamide moiety—endow it with significant synthetic flexibility and pharmacological potential. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in pharmaceutical innovation.